Cas no 895641-00-6 (3-(4-bromobenzenesulfonyl)-N-(3,5-dimethylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(4-bromobenzenesulfonyl)-N-(3,5-dimethylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 895641-00-6
• MF: C₂₃H₁₈BrN₅O₂S
• MW: 508.390322208405
• CID: 6613330
• PubChem ID: 18560437
• Update Time: 2025-05-18

3-(4-bromobenzenesulfonyl)-N-(3,5-dimethylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromobenzenesulfonyl)-N-(3,5-dimethylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• 3-(4-bromophenyl)sulfonyl-N-(3,5-dimethylphenyl)triazolo[1,5-a]quinazolin-5-amine
• 3-((4-bromophenyl)sulfonyl)-N-(3,5-dimethylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 895641-00-6
• F1609-0756
• AKOS001510573
• 3-(4-BROMOBENZENESULFONYL)-N-(3,5-DIMETHYLPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE

• Inchi： 1S/C23H18BrN5O2S/c1-14-11-15(2)13-17(12-14)25-21-19-5-3-4-6-20(19)29-22(26-21)23(27-28-29)32(30,31)18-9-7-16(24)8-10-18/h3-13H,1-2H3,(H,25,26)
• InChI Key： CHSWWDJLGJUIRF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1=C2N=C(C3C=CC=CC=3N2N=N1)NC1C=C(C)C=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 507.03646g/mol
• Monoisotopic Mass: 507.03646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-(4-bromobenzenesulfonyl)-N-(3,5-dimethylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

3-(4-Bromobenzenesulfonyl)-N-(3,5-Dimethylphenyl)-1,2,3-Triazolo[1,5-a]quinazolin-5-amine (CAS No. 895641-00-6): An Overview

3-(4-Bromobenzenesulfonyl)-N-(3,5-dimethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 895641-00-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoloquinazolines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of this compound.

Chemical Structure and Synthesis

The chemical structure of 3-(4-bromobenzenesulfonyl)-N-(3,5-dimethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine is characterized by a triazoloquinazoline core functionalized with a 4-bromobenzenesulfonyl group and a 3,5-dimethylphenyl substituent. The triazoloquinazoline scaffold is a versatile platform for the development of bioactive molecules due to its ability to interact with various biological targets. The presence of the bromo and sulfonyl groups adds to the compound's reactivity and pharmacological potential.

The synthesis of 3-(4-bromobenzenesulfonyl)-N-(3,5-dimethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine typically involves multistep procedures. One common approach is the sequential coupling of 4-bromobenzenesulfonyl chloride with an appropriate amine followed by cyclization to form the triazoloquinazoline ring. Recent studies have explored more efficient and environmentally friendly synthetic routes using microwave-assisted reactions and green solvents to enhance yield and reduce by-products.

Biological Properties

3-(4-Bromobenzenesulfonyl)-N-(3,5-dimethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine has been extensively studied for its biological activities. One of its most notable properties is its potent anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(4-Bromobenzenesulfonyl)-N-(3,5-dimethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine has also demonstrated significant anticancer activity. Studies have reported that it can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/Akt pathway in breast cancer cells and suppress the NF-κB pathway in colon cancer cells.

Clinical Applications and Future Prospects

The potential clinical applications of 3-(4-Bromobenzenesulfonyl)-N-(3,5-dimethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have been encouraging, with the compound showing good safety profiles and efficacy in animal models of inflammation and cancer.

One area of particular interest is its use as an adjuvant therapy in combination with existing treatments. For example, recent research has demonstrated that combining 3-(4-Bromobenzenesulfonyl)-N-(3,5-dimethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine with conventional chemotherapy drugs can enhance therapeutic outcomes while reducing side effects. This synergistic effect is attributed to its ability to modulate multiple cellular pathways simultaneously.

Conclusion

In conclusion, 3-(4-Bromobenzenesulfonyl)-N-(3,5-dimethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 895641-00-6) is a promising compound with a wide range of biological activities. Its anti-inflammatory and anticancer properties make it a valuable candidate for further development in pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications. As research continues to advance, this compound may play a significant role in the treatment of various diseases.